Cas no 2228502-40-5 (2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol)

• Product Name: 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol
• CAS No: 2228502-40-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5996091
• PubChem ID: 165696557
• Update Time: 2025-06-08

2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol
• EN300-1985408
• 2228502-40-5

• Inchi： 1S/C9H7ClN2O2/c10-5-1-2-8(13)6(3-5)9-7(11)4-12-14-9/h1-4,13H,11H2
• InChI Key： KGGZWPACPKYEIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=C(C=NO1)N)O

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol

Introduction to 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol (CAS No. 2228502-40-5)

2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol, identified by its CAS number 2228502-40-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of both an amino group and a chlorophenol moiety makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The 1,2-oxazole ring in this compound is a key structural element that contributes to its biological activity. Oxazole derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of the 4-amino substituent and the chlorophenol group enhances the molecule's interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 4-chlorophenol moiety is particularly interesting as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, which are crucial for binding affinity. This feature has been exploited in the design of molecules targeting protein-protein interactions and enzyme inhibition.

The 1,2-oxazol-5-yl group adds another layer of complexity to this compound, allowing for diverse functionalization strategies. Researchers have explored various derivatives of oxazole to modulate their biological activity. For instance, modifications at the 5-position of the oxazole ring can significantly alter the molecule's pharmacokinetic properties, enhancing its solubility or stability. Such fine-tuning is essential for optimizing drug candidates for clinical use.

Recent studies have highlighted the potential of 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol as a lead compound for developing new therapeutic agents. Its structural framework suggests that it may interact with enzymes such as kinases or phosphodiesterases, which are implicated in various diseases. The amino group provides a site for further derivatization, allowing chemists to introduce additional functional moieties that can enhance binding affinity or selectivity.

The chlorophenol group is another critical feature that contributes to the compound's potential biological activity. Chlorophenols are known for their ability to disrupt bacterial cell membranes and inhibit microbial growth. This property has been leveraged in the development of antimicrobial agents and could be exploited further in the context of novel drug discovery.

In conclusion, 2-(4-amino-1,2-oxazol-5-yl)-4-chlorophenol (CAS No. 2228502-40-5) represents a promising scaffold for pharmaceutical research. Its unique structural features—comprising an amino group, a chlorophenol moiety, and a 1,2-oxazole ring—make it a versatile platform for developing novel therapeutic agents. Ongoing research continues to explore its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in human diseases.